Cas no 104655-23-4 (Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-methyl-, hydrochloride (1:3))

• Product Name: Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-methyl-, hydrochloride (1:3)
• CAS No: 104655-23-4
• MF: C₂₁H₃₂Cl₃N₃O₂
• MW: 464.856682777405
• CID: 161568
• PubChem ID: 59876
• Update Time: 2025-04-19

Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-methyl-, hydrochloride (1:3) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-methyl-, hydrochloride (1:3)
• 4-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy]-N-methylaniline,trihydrochloride
• 1-[4-(N-Methylaminophenoxy)]-3-{N1-[N4-(2-methoxyphenyl)piperazinyl]}propane hydrochloride
• 4-(3-(4-(2-Methoxyphenyl)-1-piperazinyl)propoxy)-N-methylbenzenamine trihydrochloride hydrate
• 4-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy}-N-methylaniline trihydrochloride
• AC1L1S4K
• Benzenamine, 4-(3-(4-(2-methoxyphenyl)-1-piperazinyl)propoxy)-N-met
• LS-28369
• Benzenamine, 4-(3-(4-(2-methoxyphenyl)-1-piperazinyl)propoxy)-N-methyl-, trihydrochloride, hydrate
• 104655-23-4
• DTXSID20146631

• Inchi： 1S/C21H29N3O2.3ClH/c1-22-18-8-10-19(11-9-18)26-17-5-12-23-13-15-24(16-14-23)20-6-3-4-7-21(20)25-2;;;/h3-4,6-11,22H,5,12-17H2,1-2H3;3*1H
• InChI Key： AXFRRAFNZQAHRY-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.O(C1C=CC(=CC=1)NC)CCCN1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

• Exact Mass: 463.15636
• Monoisotopic Mass: 463.15601
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 380
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37

Experimental Properties

• Boiling Point: 540.8°Cat760mmHg
• Flash Point: 280.9°C
• PSA: 36.97
• LogP: 5.80990